Cas no 127236-09-3 (2,4(1H,3H)-Pyrimidinedione, 5-thieno[2,3-b]thien-3-yl-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione, 5-thieno[2,3-b]thien-3-yl-
• CAS No: 127236-09-3
• MF: C₁₀H₆N₂O₂S₂
• MW: 250.296839237213
• CID: 1221574
• Update Time: 2024-08-03

2,4(1H,3H)-Pyrimidinedione, 5-thieno[2,3-b]thien-3-yl- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 5-thieno[2,3-b]thien-3-yl-

• Inchi： 1S/C10H6N2O2S2/c13-8-6(3-11-10(14)12-8)7-4-16-9-5(7)1-2-15-9/h1-4H,(H2,11,12,13,14)
• InChI Key： RLZYIVBKIOCLTD-UHFFFAOYSA-N
• SMILES： C1(=O)NC=C(C2=CSC3SC=CC=32)C(=O)N1

Computed Properties

• Exact Mass: 249.98718

Experimental Properties

• Density: 1.563±0.06 g/cm3(Predicted)
• Melting Point: 335-339 °C (decomp)
• PSA: 58.2
• pka: 8.52±0.10(Predicted)